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Compound of Interest

Compound Name: L 8412

Cat. No.: B1674192 Get Quote

Disclaimer: The identifier "L 8412" does not correspond to a standard chemical name or

catalog number found in readily available scientific databases. Initial research suggests a

potential association with "cis-4-Hydroxy-L-proline" (CAS Number: 618-27-9), which is

classified as a hazardous waste in institutional safety manuals. The following information is

based on the properties and safety data for cis-4-Hydroxy-L-proline. Researchers, scientists,

and drug development professionals should always verify the identity of a chemical and consult

their institution's specific safety protocols before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of cis-4-

Hydroxy-L-proline, a compound used in biochemical research as a proline antagonist in

collagen synthesis.[1] Adherence to these procedures is critical for ensuring laboratory safety

and environmental protection.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle cis-4-Hydroxy-L-proline

with the appropriate safety measures in a controlled laboratory setting.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Chemical-resistant gloves are required. Always inspect gloves before use

and wash hands thoroughly after handling.
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Body Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure.

Respiratory Protection: If working with the compound in powdered form where dust may be

generated, use a respirator and ensure adequate ventilation, preferably within a chemical

fume hood.

II. Quantitative Data and Physical Properties
The following table summarizes the key quantitative and physical properties of cis-4-Hydroxy-L-

proline.

Property Value

Molecular Formula C₅H₉NO₃

Molecular Weight 131.13 g/mol

Appearance White to beige powder

Melting Point 257 °C (decomposes)

Solubility Soluble in water

CAS Number 618-27-9

III. Step-by-Step Disposal Protocol
The disposal of cis-4-Hydroxy-L-proline must comply with all local, state, and federal

regulations. The following is a general procedural guide.

Step 1: Waste Characterization

Determine if the waste is in solid or liquid form.

Identify any solvents or other chemicals mixed with the cis-4-Hydroxy-L-proline waste.

Step 2: Waste Segregation and Collection
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Do not mix cis-4-Hydroxy-L-proline waste with other chemical waste streams unless

compatibility has been confirmed.

Collect the waste in a dedicated, properly labeled, and sealed container. For solid waste, a

securely sealed bag or container is appropriate. For liquid waste, ensure the container is

compatible with the solvent used.

Step 3: Labeling and Storage

Clearly label the waste container with "Hazardous Waste," the chemical name ("cis-4-

Hydroxy-L-proline"), and any other components in the waste mixture.

Store the sealed container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

It is advisable to use secondary containment to prevent the spread of material in case of a

leak.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.

Provide the waste disposal service with a complete and accurate description of the waste.

Accidental Spill Response: In the event of a spill, ensure you are wearing the appropriate PPE.

For minor spills, sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal. For major spills, evacuate the area and contact your institution's

emergency response team.

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the logical workflow for the proper disposal of cis-4-Hydroxy-L-

proline and a simplified representation of its biochemical context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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L-proline)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674192#l-8412-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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